3-fluoro-4-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[2-(4-methoxy-2-methyl-6-oxopyridin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H19FN2O4/c1-11-8-13(23-2)10-16(21)20(11)7-6-19-17(22)12-4-5-15(24-3)14(18)9-12/h4-5,8-10H,6-7H2,1-3H3,(H,19,22)
• InChI Key: YHUFDLYTJYXLIC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)N1CCNC(=O)C2=CC(=C(C=C2)OC)F)OC
• Molecular Formula: C17H19FN2O4
• Molecular Weight: 334.34 g/mol

Description

3-fluoro-4-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C17H19FN2O4 and its molecular weight is 334.347. The purity is usually 95%.
BenchChem offers high-quality 3-fluoro-4-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-fluoro-4-methoxy-N-(2-(4-methoxy-6-methyl-2-oxopyridin-1(2H)-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Imaging Probes

Compounds with similar fluorine and methoxy groups have been utilized in the development of molecular imaging probes. For example, fluorine-18 labeled derivatives of WAY 100635 have been synthesized to study serotonin 1A (5-HT1A) receptors, showcasing the potential of fluorinated compounds in positron emission tomography (PET) imaging for neurological conditions (Lang et al., 1999). Similarly, fluorine-18 labeled benzamide analogues have been evaluated for imaging the sigma2 receptor status of solid tumors, indicating the use of such compounds in cancer diagnostics (Tu et al., 2007).

Neuroleptic Agents

Fluorinated benzamide neuroleptics have been synthesized and evaluated for their potential as neuroleptic agents. One study reported the synthesis of (S)-N-[(1-ethyl-2-pyrrolidinyl)methyl]-5-(3-fluoropropyl)-2,3-dimethoxybenzamide, highlighting the role of fluorine in enhancing the activity of neuroleptic drugs (Mukherjee, 1991).

Chemosensors for Metal Ions

Compounds incorporating methoxy groups have been employed as chemosensors for metal ions. A study developed fluoroionophores based on diamine-salicylaldehyde derivatives for the specific chelation of metal ions like Zn+2, demonstrating the utility of such compounds in detecting and quantifying metal ions (Hong et al., 2012).

Antitubercular Agents

The structural analysis of methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate revealed its potential as a side product in the synthesis of antitubercular agents, suggesting the relevance of methoxy and methyl groups in medicinal chemistry for infectious diseases (Richter et al., 2023).